Cas no 6349-98-0 (2-(1,3-Dioxoisoindolin-2-yl)pentanedioic acid)

• Product Name: 2-(1,3-Dioxoisoindolin-2-yl)pentanedioic acid
• CAS No: 6349-98-0
• MF: C₁₃H₁₁NO₆
• MW: 277.229543924332
• MDL: MFCD00023059
• CID: 505303
• PubChem ID: 87574560
• Update Time: 2025-10-29

2-(1,3-Dioxoisoindolin-2-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-
• 2-Phthalimidoglutaric acid
• N-Phthaloyl-DL-glutamic Acid
• Phthalyl-DL-glutamic Acid
• 2-phthalimido-glutaric acid
• Ba 2733
• Einecs 218-952-2
• Einecs 228-754-8
• Glutamic acid,phthalyl
• N,N-phthaloyl-DL-glutamic acid
• N-Phthalimido-glutamicacid
• N-phthalylglutamic acid
• PHT-DL-GLU-OH
• Phthalimidoglutaric acid
• Phthalylglutamic acid
• Phthaloyl-DL-glutamic Acid
• 2-(1,3-dioxoisoindolin-2-yl)pentanedioic acid
• Glutamic acid, phthalyl-
• NPLG
• Glutaric acid, 2-phthalimido-
• L-Glutamic acid, N-phthaloyl-
• N-Phthalyl-dl-glutaminsaure
• Pentanedioic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-
• NSC43131
• Glutaric acid, 2-phthalimido-, DL-
• 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanedioic acid
• C13H11NO6
• N-Pht
• Pentanedioic acid,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-
• UNII-C5DK277925
• P 1801
• Tox21_500956
• AS-71354
• CHEMBL71315
• 2-Phthalimidoglutaricacid
• DB-046050
• NSC 43131
• EU-0100956
• Q27275214
• (1)-2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)glutaric acid
• 6349-98-0
• CHEBI:166549
• N-Phthalyl-DL-glutaminsaure [German]
• DTXSID80884264
• CS-0182163
• 2-(1,3-dioxoisoindol-2-yl)pentanedioic acid
• 2301-52-2
• CCG-205037
• NSC 120849
• AKOS016050349
• NSC-120849
• SB46419
• N-Phtaloylglutamic acid
• AKOS003236965
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)pentanedioic acid
• N-Phthalyl-DL-glutamic acid
• C5DK277925
• NCGC00261641-01
• 2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)glutaric acid
• P0338
• 2-(1,3-Dihydro-1,3-dioxy-2H-isoindole-2-yl)pentanedioic acid
• Maybridge1_001721
• HY-W111969
• SCHEMBL411110
• N-Phtaloyl-DL-glutamic acid
• NSC-43131
• N-Phthalyl-D,L-glutamic acid
• NSC120849
• SDCCGSBI-0050930.P002
• HMS3262P14
• ALBB-024228
• DL-2-PHTHALIMIDOGLUTARIC ACID
• SR-01000075452
• 2-(1,3-dioxoisoindolin-2-yl)pentanedioicacid
• LP00956
• HMS546G05
• (L)-2-PHTHALIMIDOGLUTARIC ACID
• BA-2733
• D91947
• Oprea1_496228
• SR-01000075452-1
• NS00043803
• N-Phthalyl-dl-glutamate
• HMS3371P17
• PHTHALYL-DL-GLUTAMICACID
• 2-PHTHALIMIDOGLUTARIC ACID, (+/-)-
• NCI60_003999
• MFCD00023059
• 2-(1,3-Dioxoisoindolin-2-yl)pentanedioic acid

• MDL： MFCD00023059
• Inchi： 1S/C13H11NO6/c15-10(16)6-5-9(13(19)20)14-11(17)7-3-1-2-4-8(7)12(14)18/h1-4,9H,5-6H2,(H,15,16)(H,19,20)
• InChI Key： FEFFSKLJNYRHQN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C(C(=O)O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 277.05900
• Monoisotopic Mass: 277.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: Not determined
• Density: 1.6±0.1 g/cm3
• Melting Point: 189.0 to 193.0 deg-C
• Boiling Point: 519.0±40.0 °C at 760 mmHg
• Flash Point: 267.7±27.3 °C
• Refractive Index: 1.641
• PSA: 111.98000
• LogP: 0.53850
• Solubility: Not determined
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(1,3-Dioxoisoindolin-2-yl)pentanedioic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：MA3810000
• Storage Condition：(BD377678)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(1,3-Dioxoisoindolin-2-yl)pentanedioic acid

Introduction to 2-(1,3-Dioxoisoindolin-2-yl)pentanedioic acid (CAS No. 6349-98-0)

2-(1,3-Dioxoisoindolin-2-yl)pentanedioic acid, identified by its Chemical Abstracts Service (CAS) number 6349-98-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic dicarboxylic acid has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound features a 1,3-dioxoisoindolin-2-yl moiety, which is a key pharmacophore that contributes to its unique chemical and biological properties. The presence of two carboxylic acid groups in the pentanedioic backbone further enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The 1,3-dioxoisoindolin-2-yl substituent is particularly noteworthy for its role in modulating biological pathways. This structural motif has been observed to exhibit interactions with biological targets such as enzymes and receptors, which are critical for drug development. Recent studies have highlighted the importance of isoindoline derivatives in the design of novel therapeutic agents. The 1,3-dioxoisoindolin-2-yl group, in particular, has shown promise in the development of compounds with anti-inflammatory, anticancer, and antimicrobial properties. These findings underscore the compound's significance as a building block for future drug candidates.

In terms of synthetic chemistry, 2-(1,3-Dioxoisoindolin-2-yl)pentanedioic acid presents an intriguing challenge due to its complex framework. The synthesis of this compound typically involves multi-step organic transformations, including cyclization reactions and functional group modifications. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's synthetic utility but also demonstrate the evolving capabilities of modern organic chemistry.

The pharmaceutical relevance of CAS No. 6349-98-0 is further underscored by its potential applications in drug discovery. Researchers have explored its derivatives as inhibitors of key enzymes involved in metabolic diseases and cancer progression. For instance, modifications to the 1,3-dioxoisoindolin-2-yl moiety have led to the discovery of compounds that exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are implicated in various inflammatory and degenerative diseases, making them prime targets for therapeutic intervention.

Recent advancements in computational chemistry have also played a crucial role in understanding the biological activity of 2-(1,3-Dioxoisoindolin-2-yl)pentanedioic acid. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped refine the structure-activity relationships (SAR) of isoindoline derivatives, guiding the design of more effective drug candidates. The integration of experimental data with computational predictions has been instrumental in accelerating the drug discovery process.

The compound's versatility extends beyond pharmaceutical applications. It has been explored as a key intermediate in materials science, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). The unique electronic properties of the 1,3-dioxoisoindolin-2-yl group make it an attractive candidate for designing advanced materials with enhanced functionality. This interdisciplinary approach underscores the broad utility of CAS No. 6349-98-0 across multiple scientific domains.

In conclusion, 2-(1,3-Dioxoisoindolin-2-yl)pentanedioic acid (CAS No. 6349-98-0) is a multifaceted compound with significant implications in pharmaceutical chemistry and materials science. Its structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern science and technology.